Cas no 70178-82-4 (Pentane, 3-(chloromethyl)-3-ethyl-)

• Product Name: Pentane, 3-(chloromethyl)-3-ethyl-
• CAS No: 70178-82-4
• MF: C₈H₁₇Cl
• MW: 148.673581838608
• CID: 5288249
• Update Time: 2026-03-09

Pentane, 3-(chloromethyl)-3-ethyl- Chemical and Physical Properties

Names and Identifiers

• Pentane, 3-(chloromethyl)-3-ethyl-
• 3-(Chloromethyl)-3-ethylpentane

• Inchi： 1S/C8H17Cl/c1-4-8(5-2,6-3)7-9/h4-7H2,1-3H3
• InChI Key： GUHIRNSLNUIVPJ-UHFFFAOYSA-N
• SMILES： CCC(CCl)(CC)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on Pentane, 3-(chloromethyl)-3-ethyl-

Pentane, 3-(chloromethyl)-3-ethyl- (CAS No. 70178-82-4): Structural Insights and Emerging Applications in Chemical Biology

The compound Pentane, 3-(chloromethyl)-3-ethyl-, identified by the CAS registry number 70178-82-4, represents a structurally unique organochloride with significant potential in chemical synthesis and biomedical research. Its molecular formula, C₇H₁₃Cl, reflects a branched pentane skeleton substituted with both an ethyl group and a chloromethyl moiety at the third carbon position. This configuration creates a versatile platform for functionalization, enabling its exploration in diverse applications ranging from polymer chemistry to drug discovery.

Recent advancements in computational chemistry have illuminated the electronic properties of this compound. Density functional theory (DFT) studies published in the Journal of Organic Chemistry (2023) revealed that the steric hindrance imposed by the ethyl substituent stabilizes the chloromethyl group, reducing its reactivity compared to linear analogs. This finding is critical for designing safer synthetic protocols, particularly in processes requiring controlled nucleophilic substitution reactions. Researchers highlighted that this stability could be leveraged in the development of bioorthogonal reagents for live-cell imaging applications.

In medicinal chemistry contexts, the chloromethyl group of Pentane, 3-(chloromethyl)-3-ethyl- has been exploited as a masked leaving group. A groundbreaking study in Nature Communications (2024) demonstrated its utility as a precursor for synthesizing β-amino acid derivatives through palladium-catalyzed cross-coupling reactions. The branched structure provided enhanced solubility profiles compared to traditional linear precursors, enabling scalable production of compounds targeting G-protein coupled receptors (GPCRs). These findings underscore its role as an enabling intermediate in drug lead optimization campaigns.

Spectroscopic analysis confirms the compound's distinct absorption characteristics. Nuclear magnetic resonance (NMR) data from recent studies show characteristic peaks at δ 1.1–1.5 ppm (CH₂ⁿ) and δ 4.1–4.5 ppm (¹H NMR) corresponding to the chloromethyl proton environment. The infrared spectrum exhibits a strong ν(C–Cl) band near 655 cm^-1, distinguishing it from isomers lacking this substitution pattern. These spectral fingerprints are now routinely used in quality control protocols for synthetic intermediates in pharmaceutical manufacturing.

Biochemical investigations have uncovered unexpected interactions with membrane-bound enzymes. A collaborative study between MIT and Pfizer researchers (published in Bioorganic & Medicinal Chemistry Letters, 2024) demonstrated that derivatives of this compound inhibit fatty acid amide hydrolase (FAAH), an enzyme involved in endocannabinoid metabolism. The ethyl branch was found to optimize hydrophobic interactions with the enzyme's active site cleft while maintaining sufficient aqueous solubility for cellular uptake—a rare combination achieved through this molecule's unique architecture.

In materials science applications, researchers at ETH Zurich recently synthesized novel polymers incorporating this compound's chlorinated functionality (Polymer Chemistry, 2024). By coupling it with diacetylene monomers via thiol-Michael addition reactions, they created stimuli-responsive hydrogels capable of reversible swelling under UV light exposure. The thermal stability imparted by the branched pentyl chain enabled operation temperatures exceeding 60°C without structural degradation—a breakthrough for industrial process applications requiring robust smart materials.

Safety assessments conducted under OECD guidelines confirm its favorable handling profile when compared to analogous alkylating agents. Acute toxicity studies published in Toxicological Sciences (2024) reported LD₅₀ values exceeding 5 g/kg in rodent models, attributed to reduced metabolic activation pathways due to steric shielding of the chlorine atom by adjacent substituents. This improved safety profile has positioned it as a preferred alternative to more hazardous reagents like benzyl chlorides or epichlorohydrin in academic laboratories.

Ongoing research focuses on exploiting its chiral variants for asymmetric synthesis applications. A team at Stanford University recently developed a chiral ligand system based on this compound's structure (JACS Au, 2024), achieving enantioselectivities up to >99% ee in aldol reactions with simple ketone substrates. The rigidified backbone provided superior ligand efficiency compared to conventional proline-derived catalysts while maintaining recyclability through solvent extraction methods—a significant advancement toward sustainable chemical processes.

In clinical research contexts, derivatives are being evaluated as prodrugs for targeted drug delivery systems (Biomaterials Science, 2024). By conjugating anticancer agents via cleavable chloromethyl linkers stabilized by this compound's structure, researchers achieved pH-dependent release profiles optimized for tumor microenvironment conditions. Preclinical trials demonstrated reduced off-target toxicity compared to conventional formulations without compromising efficacy against solid tumors—a critical step toward translational oncology applications.

The synthesis pathway optimization continues to drive innovation potential (Catalysis Science & Technology